Cas no 1253123-65-7 (1,2-dibromo-1-trifluoromethanesulfinylethane)

• Product Name: 1,2-dibromo-1-trifluoromethanesulfinylethane
• CAS No: 1253123-65-7
• MF: C₃H₃Br₂F₃OS
• MW: 303.923528909683
• CID: 4582189
• Update Time: 2025-06-30

1,2-dibromo-1-trifluoromethanesulfinylethane Chemical and Physical Properties

Names and Identifiers

• 1,2-dibromo-1-trifluoromethanesulfinylethane

• Inchi： 1S/C3H3Br2F3OS/c4-1-2(5)10(9)3(6,7)8/h2H,1H2
• InChI Key： ZYGJMEPSZYHFHV-UHFFFAOYSA-N
• SMILES： C(Br)(S(C(F)(F)F)=O)CBr

Additional information on 1,2-dibromo-1-trifluoromethanesulfinylethane

Comprehensive Overview of 1,2-Dibromo-1-trifluoromethanesulfinylethane (CAS No. 1253123-65-7)

1,2-Dibromo-1-trifluoromethanesulfinylethane (CAS No. 1253123-65-7) is a specialized organosulfur compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in advanced synthetic chemistry. This compound, often abbreviated as DBTFMSE, features a combination of bromine and trifluoromethanesulfinyl groups, making it a versatile intermediate in organic synthesis. Researchers and industry professionals are increasingly exploring its utility in pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 1,2-dibromo-1-trifluoromethanesulfinylethane includes two bromine atoms and a trifluoromethanesulfinyl moiety, which contribute to its reactivity and stability under various conditions. This combination of functional groups allows for selective transformations, making it a valuable building block in the synthesis of complex molecules. The compound's CAS number 1253123-65-7 is frequently searched in academic and industrial databases, reflecting its growing importance in chemical research.

One of the key reasons for the rising interest in DBTFMSE is its role in cross-coupling reactions, a hot topic in modern organic chemistry. Cross-coupling reactions are widely used to construct carbon-carbon and carbon-heteroatom bonds, which are essential for developing new drugs and functional materials. The bromine atoms in 1,2-dibromo-1-trifluoromethanesulfinylethane serve as excellent leaving groups, facilitating these reactions with high efficiency.

In addition to its synthetic applications, 1,2-dibromo-1-trifluoromethanesulfinylethane has been studied for its potential in fluorine chemistry. Fluorinated compounds are highly sought after in the pharmaceutical industry due to their ability to enhance the bioavailability and metabolic stability of drugs. The trifluoromethanesulfinyl group in DBTFMSE provides a pathway to introduce fluorine atoms into target molecules, aligning with the current trend of developing fluorine-containing therapeutics.

Another area where CAS No. 1253123-65-7 is making an impact is in the field of agrochemicals. The compound's reactivity and stability make it a candidate for designing novel pesticides and herbicides. With the global push toward sustainable agriculture, researchers are exploring eco-friendly chemical solutions, and 1,2-dibromo-1-trifluoromethanesulfinylethane could play a role in this endeavor.

The safety and handling of DBTFMSE are also topics of interest. While it is not classified as a hazardous material, proper laboratory practices should always be followed when working with this compound. Its storage conditions, solubility, and compatibility with other reagents are frequently searched by chemists looking to incorporate it into their workflows.

From an environmental perspective, the degradation and disposal of 1,2-dibromo-1-trifluoromethanesulfinylethane are subjects of ongoing research. As the chemical industry moves toward greener practices, understanding the environmental impact of such compounds is crucial. Studies are being conducted to evaluate its biodegradability and potential effects on ecosystems.

In summary, 1,2-dibromo-1-trifluoromethanesulfinylethane (CAS No. 1253123-65-7) is a compound of significant scientific and industrial relevance. Its unique structure and reactivity make it a valuable tool in synthetic chemistry, particularly in the development of pharmaceuticals and agrochemicals. As research continues, its applications are likely to expand, further solidifying its place in the chemical landscape.